molecular formula C7H6INO B8787701 n-(4-Iodophenyl)formamide CAS No. 6393-17-5

n-(4-Iodophenyl)formamide

Cat. No.: B8787701
CAS No.: 6393-17-5
M. Wt: 247.03 g/mol
InChI Key: YVMPHQNOYFUDNO-UHFFFAOYSA-N
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Description

N-(4-Iodophenyl)formamide is a useful research compound. Its molecular formula is C7H6INO and its molecular weight is 247.03 g/mol. The purity is usually 95%.
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Properties

CAS No.

6393-17-5

Molecular Formula

C7H6INO

Molecular Weight

247.03 g/mol

IUPAC Name

N-(4-iodophenyl)formamide

InChI

InChI=1S/C7H6INO/c8-6-1-3-7(4-2-6)9-5-10/h1-5H,(H,9,10)

InChI Key

YVMPHQNOYFUDNO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1NC=O)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-iodoaniline (30.0 g, 137 mmol) in 100 mL THF and 100 mL toluene, a solution of acetic anhydride (16.0 g, 157 mmol) and formic acid (10.8 g, 235 mmol) was slowly added from an addition funnel under argon atmosphere. The reaction mixture temperature was maintained below 15° C. during the addition. After the addition was finished, the reaction mixture was stirred at rt overnight. The reaction mixture was diluted with water (300 mL) and ethyl acetate (200 mL). The organic layer was separated, washed with water (2×200 mL), and 200 mL saturated aqueous sodium bicarbonate solution. After drying over sodium sulfate, the mixture was concentrated under reduced pressure to afford 4-Iodoformanilide as an off-white solid (33.5 g, >98%). 1H NMR (DMSO-d6) δ 10.27 (s, 1H), 8.26 (d, J=2 Hz, 1H), 7.64 (d, J=12 Hz, 2H), 7.40 (d, J=11.7 Hz, 2H) and 30% tautomer; ESI-MS m/z 248.0 (MH+).
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
10.8 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Two
Yield
98%

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